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Compound of Interest

Compound Name: 1,2-Diethynylbenzene

cat. No.: B1594171

General Synthetic Pathway

The most common early synthetic route to diethynylbenzene isomers involves a two-step
process starting from the corresponding divinylbenzene isomers. The first step is the
bromination of the vinyl groups to form a tetrabromoethylbenzene intermediate. This is followed
by a dehydrobromination reaction, typically using a strong base, to eliminate four equivalents of
hydrogen bromide and form the desired diethynylbenzene. This general transformation is
depicted below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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